Cas no 21513-89-3 (19-Norpregna-3,5-dien-20-one(7CI,8CI))

• Product Name: 19-Norpregna-3,5-dien-20-one(7CI,8CI)
• CAS No: 21513-89-3
• MF: C₂₀H₂₈O
• MW: 284.435726165771
• CID: 284735
• PubChem ID: 247859
• Update Time: 2025-04-19

19-Norpregna-3,5-dien-20-one(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-3,5-dien-20-one(7CI,8CI)
• 1-IODO-4-(TRIFLUOROMETHYL)OCTAFLUORO-2-PENTENE
• 1-IODO-4-(TRIFLUOROMETHYL)OCTAFLUOROPENT-2-ENE
• OCTAFLUORO-4-TRIFLUOROMETHYL-1-IODO-2-PENTENE
• 21513-89-3
• NSC-63301
• NSC63301
• DTXSID70944124
• 19-Norpregna-3,5-dien-20-one

• Inchi： 1S/C20H28O/c1-13(21)18-9-10-19-17-8-7-14-5-3-4-6-15(14)16(17)11-12-20(18,19)2/h3,5,7,15-19H,4,6,8-12H2,1-2H3/t15-,16+,17+,18+,19-,20+/m0/s1
• InChI Key： XEWVMKQLXWMMAH-GPBSYSOESA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CC=C4C=CCC[C@@H]4[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 284.21414
• Monoisotopic Mass: 284.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 415.8°C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.552
• PSA: 17.07
• LogP: 4.93040